Cas no 1309035-00-4 ((S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide)
(S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-amino-n-(3-cyano-benzyl)-3,n-dimethyl-butyramide
- (S)-2-Amino-N-(3-cyanobenzyl)-N,3-dimethylbutanamide
- AM91840
- (S)-2-Amino-N-(3-cyanobenzyl)-3,N-dimethylbutyramide
- (S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide
-
- Inchi: 1S/C14H19N3O/c1-10(2)13(16)14(18)17(3)9-12-6-4-5-11(7-12)8-15/h4-7,10,13H,9,16H2,1-3H3/t13-/m0/s1
- InChI Key: VUSCRXJZGVKNIR-ZDUSSCGKSA-N
- SMILES: O=C([C@H](C(C)C)N)N(C)CC1C=CC=C(C#N)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 331
- Topological Polar Surface Area: 70.1
(S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086357-500mg |
S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide |
1309035-00-4 | 500mg |
£389.00 | 2022-03-01 |
(S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide
Professional Introduction to (S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide (CAS No. 1309035-00-4)
The compound (S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide (CAS No. 1309035-00-4) represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This enantiomerically pure amide derivative has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a chiral center at the (S) configuration, combined with the cyano and dimethyl substituents, imparts distinct chemical properties that make it a valuable intermediate in synthetic organic chemistry.
In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more selective and effective pharmaceuticals. The (S)-configuration of this compound is particularly noteworthy, as it allows for precise control over molecular interactions in biological systems. This specificity is crucial in medicinal chemistry, where even minor differences in stereochemistry can significantly impact a drug's efficacy and safety profile.
The cyano group attached to the benzyl moiety introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating its use in various reaction mechanisms. Additionally, the dimethyl substitution on the amide nitrogen provides steric hindrance, which can influence reaction rates and selectivity. These structural features make (S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide a versatile building block for synthesizing more complex molecules.
Current research in medicinal chemistry increasingly emphasizes the importance of chiral auxiliaries and catalysts in asymmetric synthesis. The use of such compounds enables researchers to achieve high enantiomeric purity with greater efficiency, reducing the need for costly separation processes. The (S)-configuration of this amide derivative aligns well with these trends, offering a promising tool for constructing enantiomerically enriched libraries of compounds.
One of the most exciting applications of this compound is in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor to bioactive molecules targeting neurological disorders. The combination of a benzyl group and a cyano substituent suggests that it may serve as a scaffold for designing ligands that interact with specific neurotransmitter receptors. Preliminary studies indicate that derivatives of this compound exhibit promising pharmacological activity in vitro.
Furthermore, the dimethyl substitution on the amide nitrogen enhances metabolic stability, a critical factor in drug design. By improving resistance to enzymatic degradation, this modification can extend the half-life of drugs derived from this compound, potentially reducing dosing frequency and improving patient compliance. These attributes make (S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide an attractive candidate for further investigation in drug discovery programs.
In synthetic organic chemistry, this compound serves as an excellent intermediate for constructing more complex frameworks. Its reactivity allows for facile functionalization at multiple sites, enabling chemists to explore diverse molecular architectures. The cyano group can be reduced to an amine or converted into other functional groups, while the benzyl moiety offers opportunities for cross-coupling reactions such as Suzuki or Heck couplings.
Recent advances in flow chemistry have also highlighted the utility of such chiral amides in continuous manufacturing processes. Flow systems offer precise control over reaction conditions, enabling higher yields and better reproducibility compared to traditional batch processes. The scalability of reactions involving (S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide makes it particularly appealing for industrial applications.
Computational studies have further illuminated the mechanistic aspects of reactions involving this compound. Molecular modeling techniques have revealed how steric and electronic factors influence reaction outcomes, providing valuable insights for optimizing synthetic routes. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the identification of lead compounds.
Another area where this compound shows promise is in materials science. Chiral molecules are fundamental to developing liquid crystals and other optically active materials used in display technologies and sensors. The unique properties of (S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide make it a candidate for designing novel materials with enhanced performance characteristics.
In conclusion, (S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide (CAS No. 1309035-00-4) is a multifaceted compound with significant potential across multiple disciplines. Its chiral configuration, functional groups, and reactivity make it a valuable asset in pharmaceutical research, synthetic chemistry, and materials science. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in advancing scientific discovery and technological innovation.
1309035-00-4 ((S)-2-Amino-N-(3-cyano-benzyl)-3,N-dimethyl-butyramide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)